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Get Quote

Compound Comparison at a Glance

Property
3-Methyl-2-oxobutanoic Acid
(Free Acid)

Sodium 3-methyl-2-oxobutanoate
(Sodium Salt)

Chemical
Formula

C5H8O3 [1] [2] C5H7NaO3 [3] [4]

Molecular Weight 116.12 g/mol [2] 138.10 g/mol [3] [4]

Form Information missing White, crystalline powder [3] [4]

Odor Information missing Slight, fruity aroma [3]

Solubility in
Water

Information missing Soluble [3]

Solubility in
Ethanol

Information missing Soluble [3]

Melting Point Information missing 227-231°C (with decomposition) [3] [4]

pKa / pH Information missing Information missing
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Property
3-Methyl-2-oxobutanoic Acid
(Free Acid)

Sodium 3-methyl-2-oxobutanoate
(Sodium Salt)

Key Identifiers CAS 759-05-7 [2]; α-Ketoisovaleric

acid [2]

CAS 3715-29-5 [3] [4]; Sodium α-

ketoisovalerate [3]

Experimental Protocol for Solubility Determination

The search results do not provide a specific experimental protocol for these compounds. However, the

general methodology for determining solubility, which can be adapted for these chemicals, is outlined below.

This workflow describes the key steps for measuring water solubility, a common and critical parameter for

researchers [5].
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Workflow Steps:
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Prepare a Saturated Solution: Add an excess amount of the solid compound (either the free acid or

the sodium salt) to a known volume of the solvent (e.g., water or ethanol) in a sealed vessel [5].
Equilibration: Allow the mixture to equilibrate at a constant, specified temperature (e.g., 25°C) with

constant stirring for a sufficient period to ensure saturation is achieved [5].
Sampling: Once equilibrium is reached, sample the clear, saturated solution. This typically involves

filtering the solution to remove any undissolved solid particles while maintaining the temperature to
prevent precipitation [5].

Concentration Analysis: Determine the concentration of the solute in the filtrate. A standard method
is gravimetric analysis, where a precise volume of the saturated solution is evaporated to dryness,

and the mass of the residual solid is measured. The solubility is then calculated as mass of solute per
volume of solvent (e.g., g/L or mg/mL) [5].

Interpretation of Available Data

While direct experimental data is limited, the information from authoritative sources allows for a

scientifically sound comparison:

Salt Form Solubility: The sodium salt is explicitly documented as soluble in both water and ethanol

[3]. This high solubility is expected from a salt form due to its ionic nature and strong polar
interactions with water molecules, which is a critical property for formulating the compound in

aqueous solutions or biological assays.
Free Acid Properties: The free acid lacks explicit solubility data in the search results. Its solubility

would be governed by its specific pKa and the pH of the solution. Generally, the free acid form of a
compound is less soluble in water than its salt counterpart.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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